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Introduction

Anagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the
treatment of type 2 diabetes mellitus.[1] By inhibiting the DPP-4 enzyme, anagliptin prevents
the degradation of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-
dependent insulinotropic polypeptide (GIP).[2][3] This leads to increased insulin secretion and
suppressed glucagon release in a glucose-dependent manner, thereby improving glycemic
control. This guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and mechanism of action of anagliptin, along with relevant
experimental protocols.

Chemical Structure and Identification

Anagliptin is a synthetic small molecule with a complex chemical structure. Its systematic
IUPAC name is N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyllamino]-2-methylpropyl]-2-
methylpyrazolo[1,5-a]pyrimidine-6-carboxamide.[1] The absolute configuration of the chiral
center in the cyanopyrrolidine moiety has been confirmed as S.[4][5]
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Identifier Value

N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-
IUPAC Name oxoethyllamino]-2-methylpropyl]-2-

methylpyrazolo[1,5-a]pyrimidine-6-carboxamide

CC1=NN2C=C(C=NC2=C1)C(=0)NCC(C)

SMILES (C)NCC(=O)N3CCC[C@H]3C#N
InChl Key LDXYBEHACFJIEL-HNNXBMFYSA-N
CAS Number 739366-20-2

DrugBank ID DB12417

PubChem CID 44513473

Physicochemical Properties

A summary of the key physicochemical properties of anagliptin is presented in the table below.
These properties are crucial for its absorption, distribution, metabolism, and excretion (ADME)

profile.
Property Value Source
Molecular Formula C19H25N702 [1]
Molecular Weight 383.45 g/mol [2]
Melting Point 115-119°C [6]
pKa (Strongest Basic) 8.29 [7]
logP -0.54 [7]
Water Solubility 0.179 mg/mL [7]
Topological Polar Surface Area 115 A2 [2]

Mechanism of Action and Signaling Pathway
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Anagliptin exerts its therapeutic effect by inhibiting the enzyme dipeptidyl peptidase-4 (DPP-
4). DPP-4 is responsible for the rapid inactivation of the incretin hormones GLP-1 and GIP,
which are released from the gastrointestinal tract in response to food intake. By blocking DPP-
4, anagliptin increases the circulating levels of active GLP-1 and GIP.

These elevated incretin levels then act on their respective receptors, primarily in the pancreas,
to:

o Stimulate glucose-dependent insulin secretion: This enhances the body's natural ability to
lower blood glucose levels after a meal.

e Suppress glucagon secretion: This reduces hepatic glucose production, further contributing
to glycemic control.

The signaling pathway initiated by anagliptin’s inhibition of DPP-4 is depicted in the following
diagram.
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Grepare Anagliptin Dilutiona

!

Add Reagents to 96-well Plate
(Buffer, DPP-4, Anagliptin)
Gre-incubate at 37°C)

Add Fluorogenic Substrate

Monitor Fluorescence

(Calculate Reaction Rates)

Determine IC50 Value
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Intermediate 1 Synthesis

Starting Materials
(e.g., Diethyl malonate)

2-methylpyrazolo[1,5-a]
pyrimidine-6-carboxylic aci

I (
Intermediate 2 Synthesis T%WW

(2S)-1-(2-amino-2-methylpropylamino;
-2-cyanopyrrolidi

Multi-step Synthesis

Starting Materials
(e.g., L-Proline)

Multi-step Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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